Cas no 89686-23-7 (Piperidine, 1-(phenylmethyl)-2-propyl-, (S)-)

Piperidine, 1-(phenylmethyl)-2-propyl-, (S)- structure
89686-23-7 structure
Product Name:Piperidine, 1-(phenylmethyl)-2-propyl-, (S)-
CAS No:89686-23-7
MF:C15H23N
MW:217.34982419014
CID:592287
PubChem ID:71407726
Update Time:2025-04-19

Piperidine, 1-(phenylmethyl)-2-propyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(phenylmethyl)-2-propyl-, (S)-
    • 89686-23-7
    • DTXSID001274478
    • (2S)-1-(Phenylmethyl)-2-propylpiperidine
    • Inchi: 1S/C15H23N/c1-2-8-15-11-6-7-12-16(15)13-14-9-4-3-5-10-14/h3-5,9-10,15H,2,6-8,11-13H2,1H3/t15-/m0/s1
    • InChI Key: XDFBYVHAQLXSTC-HNNXBMFYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCCC[C@@H]1CCC

Computed Properties

  • Exact Mass: 217.183
  • Monoisotopic Mass: 217.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.945
  • Boiling Point: 294.3°C at 760 mmHg
  • Flash Point: 120.3°C
  • Refractive Index: 1.518
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